N-(3-Piperidyl)methanesulfonamide

• IUPAC Name: N-piperidin-3-ylmethanesulfonamide
• InChI: InChI=1S/C6H14N2O2S/c1-11(9,10)8-6-3-2-4-7-5-6/h6-8H,2-5H2,1H3
• InChI Key: DHGIQFYIIZOGKF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCCNC1
• Molecular Formula: C6H14N2O2S
• Molecular Weight: 178.26 g/mol
• CAS No.: 944068-21-7

Description

“N-(3-Piperidyl)methanesulfonamide” (CAS# 944068-21-7) is a research chemical. It is a building block used in scientific research. Its unique properties make it valuable for studying biological processes and developing new drugs.

Molecular Structure Analysis

The molecular formula of “this compound” is C6H14N2O2S. Its molecular weight is 178.25. The canonical SMILES representation is CS(=O)(=O)NC1CCCNC1.

Physical and Chemical Properties Analysis

“this compound” is a solid. Its boiling point is predicted to be 299.4±50.0 °C at a pressure of 760 Torr.

Scientific Research Applications

Cardiac Electrophysiology and Inotropic Actions

Research has shown that certain methanesulfonanilide derivatives exhibit significant effects on cardiac electrophysiological and hemodynamic parameters, demonstrating potential as class III antiarrhythmic agents. These compounds have been found to increase ventricular refractoriness and exhibit dose-dependent effects on cardiac contractility, suggesting a potential role in treating arrhythmias and augmenting cardiac contractility (Wallace et al., 1991).

Organic Synthesis and Cyclization Reactions

The Rh-catalyzed intramolecular cyclization of certain sulfonamide compounds has been explored, leading to the formation of sulfonylated unsaturated piperidines. This process showcases the utility of these compounds in synthesizing complex organic structures with potential applications in medicinal chemistry and drug design (Furukawa et al., 2019).

Chemoselective N-Acylation Reagents

Studies have developed storable N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides as N-acylation reagents with good chemoselectivity. These reagents are valuable in organic synthesis for acylating amines without affecting other functional groups, enhancing the synthesis of complex organic molecules (Kondo et al., 2000).

Antibacterial Activity

New sulfonamide derivatives, including those based on methanesulfonamide, have been synthesized and tested for their antibacterial activity. These compounds exhibited significant activity against various gram-positive and gram-negative bacteria, indicating their potential as antibacterial agents (Özdemir et al., 2009).

Bioconjugate Chemistry

The sulfomethylation of macrocycles with methanesulfonate groups has been investigated, providing a route to synthesize mono- and diacetate, phosphonate, and phosphinate derivatives. This method offers a versatile approach to creating complex chelating agents for potential applications in medicinal chemistry and imaging (van Westrenen & Sherry, 1992).

Safety and Hazards

“N-(3-Piperidyl)methanesulfonamide” is harmful if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Mode of Action

It is known to interact with its targets, leading to changes in cellular processes . .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound . More research is needed to outline these properties and their impact on the compound’s bioavailability.

Action Environment

The action, efficacy, and stability of N-(3-Piperidyl)methanesulfonamide can be influenced by various environmental factors. For instance, the compound should be stored in a well-ventilated place and the container should be kept tightly closed . More research is needed to understand how other environmental factors might influence the compound’s action.

Biochemical Analysis

Biochemical Properties

N-(3-Piperidyl)methanesulfonamide plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. It interacts with enzymes such as proteases and sulfonamide-sensitive enzymes, altering their activity. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to inhibition or modulation of enzyme activity .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can alter the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism and energy production .

Molecular Mechanism

The mechanism of action of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in enzyme activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enzyme inhibition or modulation of cellular processes. At high doses, this compound can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic functions .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can influence pathways related to energy production, lipid metabolism, and protein synthesis, leading to changes in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation, influencing its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can impact the compound’s interactions with biomolecules and its overall biochemical effects .